Cas no 71441-76-4 (1-Methylcyclopropanecarboxylic Acid Ethyl Ester)

• Product Name: 1-Methylcyclopropanecarboxylic Acid Ethyl Ester
• CAS No: 71441-76-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00001284
• CID: 565945
• PubChem ID: 544234
• Update Time: 2025-06-11

1-Methylcyclopropanecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methylcyclopropanecarboxylate
• 1-Methylcyclopropanecarboxylic Acid Ethyl Ester
• Cyclopropanecarboxylicacid, 1-methyl-, ethyl ester
• Ethyl 1-methylcyclopropane-1-carboxylate
• ethyl-1-methylcyclopropane-1-carboxylate
• 1-Methyl-cyclopropancarbonsaeure-aethylester
• 1-Methylcyclopropancarbonsaeure-ethylester
• 1-methyl-cyclopropanecarboxylic acid ethyl ester
• 1-methylcyclopropanoic acid ethyl ester
• EINECS 275-461-6
• ethyl 1-methyl-1-cyclopropanecarboxylate
• IZPYNZLFBUQGCZ-UHFFFAOYSA-N
• Cyclopropanecarboxylic acid, 1-methyl-, ethyl ester
• ethyl1-methylcyclopropanecarboxylate
• AMOT0318
• SBB085723
• ethyl 1-methylcyclopropane-carboxylate
• VZ32003
• AM
• FT-0625839
• AKOS006227751
• 1-methylcyclopropane carboxylic acid ethyl ester
• Ethyl 1-methylcyclopropanecarboxylate, AldrichCPR
• Ethyl 1-methylcyclopropan-1-carboxylate
• DS-11682
• AC-26535
• AM85886
• UNII-9GRG451U66
• 71441-76-4
• NS00037206
• DTXSID00221632
• 9GRG451U66
• SY109886
• CS-0087988
• F14047
• MFCD00001284
• SCHEMBL2289941
• J-520552
• A9352
• DTXCID30144123
• DB-013494

• MDL： MFCD00001284
• Inchi： 1S/C7H12O2/c1-3-9-6(8)7(2)4-5-7/h3-5H2,1-2H3
• InChI Key： IZPYNZLFBUQGCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CC1)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.3

Experimental Properties

• Density: 0,918 g/cm3
• Boiling Point: 76-77 ºC (68 torr)
• Flash Point: 30 ºC
• Refractive Index: 1.454
• PSA: 26.30000
• LogP: 1.34960
• Vapor Pressure: 6.1±0.3 mmHg at 25°C

1-Methylcyclopropanecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： Flammable
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： R10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on 1-Methylcyclopropanecarboxylic Acid Ethyl Ester

Professional Introduction to 1-Methylcyclopropanecarboxylic Acid Ethyl Ester (CAS No. 71441-76-4) and Its Current Research Applications

1-Methylcyclopropanecarboxylic Acid Ethyl Ester, identified by the CAS number 71441-76-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative, characterized by its cyclopropane ring substituted with a methyl group and esterified with ethanol, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The compound’s structural motif, featuring a strained three-membered ring, contributes to its reactivity and potential utility in various biochemical pathways.

The 1-Methylcyclopropanecarboxylic Acid Ethyl Ester molecule has been explored for its role in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Its cyclopropane moiety is known for its ability to interfere with enzyme binding pockets due to its rigid structure, which can be leveraged in designing enzyme inhibitors. Recent studies have highlighted its potential as a building block in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules.

In the realm of medicinal chemistry, the compound has been investigated for its possible applications in the development of drugs targeting neurological disorders. The cyclopropane ring’s ability to modulate protein-protein interactions has opened up avenues for research into neuroprotective agents. Preliminary computational studies suggest that 1-Methylcyclopropanecarboxylic Acid Ethyl Ester can interact with specific amino acid residues in target proteins, potentially leading to the development of new therapeutic strategies.

Moreover, the ethyl ester functionality of this compound allows for further derivatization, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its use as a precursor in the synthesis of chiral auxiliaries, which are crucial in asymmetric synthesis—a cornerstone of modern drug development. The versatility of 1-Methylcyclopropanecarboxylic Acid Ethyl Ester makes it an attractive candidate for industrial-scale production and further exploration.

The compound’s stability under various reaction conditions has also been a focus of recent research. Studies indicate that it maintains its integrity during catalytic hydrogenation and oxidation processes, making it a reliable intermediate in multi-step syntheses. This stability is particularly important in pharmaceutical manufacturing, where intermediates must withstand harsh conditions without degrading.

Another area where 1-Methylcyclopropanecarboxylic Acid Ethyl Ester has shown promise is in agrochemical applications. Its structural features suggest potential utility as a precursor for herbicides and pesticides, which are designed to interact specifically with biological targets in plants. By modifying the ester group or introducing additional functional groups, chemists can fine-tune the compound’s bioactivity and environmental profile.

Recent advancements in green chemistry have also spurred interest in 1-Methylcyclopropanecarboxylic Acid Ethyl Ester as a sustainable alternative in chemical synthesis. Researchers are exploring biocatalytic routes to produce this compound with minimal waste and energy consumption. Such efforts align with global initiatives to develop more environmentally friendly chemical processes, ensuring that pharmaceutical intermediates like this one can be produced responsibly.

The compound’s role in material science is another emerging field of study. Its unique structural properties make it a candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical resistance. By incorporating 1-Methylcyclopropanecarboxylic Acid Ethyl Ester into polymer matrices, scientists aim to create materials that can withstand extreme conditions while maintaining their functional integrity.

In conclusion, 1-Methylcyclopropanecarboxylic Acid Ethyl Ester (CAS No. 71441-76-4) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features and reactivity make it a valuable tool in synthetic chemistry, pharmaceutical development, agrochemical design, and material science. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further, contributing to advancements in science and technology.